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Introduction

Dirhenium heptoxide (Rez207), also known as rhenium (VII) oxide, is a pivotal compound in
rhenium chemistry. It serves as the primary precursor for the synthesis of a wide array of
organorhenium complexes and is a crucial component in various catalytic processes. This
yellow, crystalline solid is the anhydride of perrhenic acid (HReOa4) and is notable for its
volatility and high reactivity. Understanding the nuanced physical and chemical properties of
dirhenium heptoxide is paramount for its effective application in research and development,
particularly in the fields of catalysis and materials science. This technical guide provides an in-
depth overview of the core physical and chemical characteristics of dirhenium heptoxide,
detailed experimental protocols for its characterization, and visualizations of key chemical
processes.

Physical Properties of Dirhenium Heptoxide

Dirhenium heptoxide is a canary-yellow crystalline solid that is highly deliquescent, readily
absorbing moisture from the atmosphere.[1][2] Its physical characteristics are summarized in
the table below.
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Property Value References
Molecular Formula Re207 [3]

Molecular Weight 484.41 g/mol [3]
Appearance Canary-yellow crystalline solid [11[2]

Melting Point 297-300.3 °C [4115]

Boiling Point 360-360.3 °C (sublimes) [41[5]
Density 6.103 g/cm3

Freely soluble in water,
Solubility alcohol, ether, ethyl acetate, [1]

dioxane, and pyridine.

Chemical Properties and Reactivity of Dirhenium
Heptoxide

Dirhenium heptoxide is a reactive compound, primarily characterized by its hygroscopic nature
and its role as a precursor in various chemical transformations.
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Property

Description

References

Hygroscopicity

Highly deliquescent; readily
absorbs atmospheric water.

[1](2]

Reaction with Water

Reacts with water to form the

strong perrhenic acid (HReOa).

[1]

Thermal Stability

Begins to sublime at 250 °C
and can be distilled without
decomposition at its boiling

point.

[1]5]

Reactivity with H2S

Reacts readily with hydrogen
sulfide at room temperature to

form black rhenium sulfide.

[6]

Catalytic Activity

Acts as a catalyst or catalyst
precursor in various organic
reactions, including olefin
metathesis, epoxidations, and
dehydrations.[7][8]

Key Chemical Processes and Signaling Pathways
Synthesis of Dirhenium Heptoxide

The most common laboratory-scale synthesis of dirhenium heptoxide involves the oxidation of

rhenium metal powder in a stream of dry oxygen at elevated temperatures.
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Caption: Synthesis of Dirhenium Heptoxide from Rhenium Metal.

Hydrolysis to Perrhenic Acid

Dirhenium heptoxide readily reacts with water in a hydrolysis reaction to form perrhenic acid, a
strong acid.
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Caption: Hydrolysis of Dirhenium Heptoxide.

Structural Transition: Solid to Gas Phase

In the solid state, dirhenium heptoxide possesses a complex polymeric structure with
alternating tetrahedral and octahedral rhenium centers.[4] Upon heating, it sublimes to form a
molecular gas-phase species consisting of two corner-sharing ReOa tetrahedra.[4][9]
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Caption: Structural Transition of Dirhenium Heptoxide.

Reaction with Hydrogen Sulfide

Dirhenium heptoxide reacts with hydrogen sulfide to produce rhenium heptasulfide and water.
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Caption: Reaction of Dirhenium Heptoxide with Hydrogen Sulfide.

Olefin Metathesis Catalysis

Dirhenium heptoxide, often supported on alumina (Al=03), is a precursor for active olefin
metathesis catalysts. The catalytic cycle, known as the Chauvin mechanism, involves the
formation of a metal carbene intermediate that reacts with an olefin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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